Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]methylamino]methyl]-, methyl ester

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: methyl 4-[[[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]methyl]benzoate
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)20-13(17)10-16-9-11-5-7-12(8-6-11)14(18)19-4/h5-8,16H,9-10H2,1-4H3
• InChI Key: AAUHYCJTFDAGFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNCC1=CC=C(C=C1)C(=O)OC

Description

Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]methylamino]methyl]-, methyl ester is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example D (8.5 g, 30 mmol) in MeOH (80 mL) was slowly added solid NaBH4 (3.42 g, 90 mmol) while the reaction temperature was controlled below 20° C. After stirring for 2 h, the reaction was quenched with H2O, extracted with EtOAc (3×100 mL) and the combined organic layers were washed with brine, dried (Na2SO4), concentrated in vacuo. The residue was purified via flash column chromatography to yield methyl 4-(((t-butoxycarbonyl)methylamino)methyl)benzoate (6.55 g, 77% yield). 1H NMR (CDCl3) δ 7.98 (d, J=8.4 Hz, 2H), 7.40 (d, J=8.4 Hz, 2H), 3.90 (s, 3H,) 3.84 (s, 2H) 3.29 (s, 2H) 1.46 (s, 9H).